2-(2-Benzylcyclopentyl)-4-methoxyphenol

• CAS No.: 61076-65-1
• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2-(2-benzylcyclopentyl)-4-methoxyphenol
• InChI: InChI=1S/C19H22O2/c1-21-16-10-11-19(20)18(13-16)17-9-5-8-15(17)12-14-6-3-2-4-7-14/h2-4,6-7,10-11,13,15,17,20H,5,8-9,12H2,1H3
• InChI Key: PMDAOWRGNSPJLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C2CCCC2CC3=CC=CC=C3

Description

2-(2-Benzylcyclopentyl)-4-methoxyphenol is an organic compound that features a benzyl group attached to a cyclopentyl ring, which is further connected to a methoxyphenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Benzylcyclopentyl)-4-methoxyphenol can be achieved through several synthetic routes. One common method involves the use of Grignard reagents, which are prepared by reacting organohalides with magnesium. The Grignard reagent then reacts with a suitable carbonyl compound to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes the use of reflux condensers and separatory funnels to manage the reaction mixture and isolate the product .

Chemical Reactions Analysis

Types of Reactions

2-(2-Benzylcyclopentyl)-4-methoxyphenol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols .

Scientific Research Applications

2-(2-Benzylcyclopentyl)-4-methoxyphenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(2-Benzylcyclopentyl)-4-methoxyphenol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context of its use. The compound may act by binding to receptors or enzymes, thereby modulating their activity .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(2-Benzylcyclopentyl)-4-methoxyphenol include other benzyl-substituted cyclopentyl phenols and methoxyphenols. These compounds share structural similarities but may differ in their specific functional groups and overall reactivity .

Uniqueness

What sets this compound apart is its unique combination of a benzyl group, cyclopentyl ring, and methoxyphenol moiety. This combination imparts distinct chemical and physical properties, making it a valuable compound for various applications .